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ABS is a thermoplastic terpolymer known for its excellent toughness and impact resistance. Its properties

stem from the synergistic combination of its three monomers [1] [2] [3].

Chemical Composition: ABS is composed of [1] [3]:

Acrylonitrile (15-35%): Provides thermal stability, chemical resistance, hardness, and rigidity.
Butadiene (5-30%): A rubbery substance that offers high impact resistance and toughness at

low temperatures.
Styrene (40-60%): Contributes rigidity, a glossy surface finish, and makes the plastic easy to

process.
Polymerization Process: ABS is typically produced through a graft copolymerization process.

Styrene and acrylonitrile are polymerized in the presence of polybutadiene rubber. This results in a
structure where shorter chains of styrene-acrylonitrile (SAN) are grafted onto a flexible polybutadiene

backbone, creating a tough, two-phase system [1] [2].

The following diagram illustrates the graft copolymerization mechanism of ABS formation.
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Diagram of the ABS graft copolymerization process where SAN monomers graft onto a polybutadiene

backbone.

Technical Data and Performance of ABS

The properties of ABS can be fine-tuned by varying the ratio of its three monomers. Increasing the

polybutadiene content enhances impact resistance but reduces heat resistance and rigidity [1].

The table below summarizes the key properties of ABS.

Property Value / Description Notes

Tensile Strength 43 MPa / 4,100 - 5,800 psi [1] [3] Higher than many common

plastics like PP and PE [3].

Impact Resistance
(Notched Izod)

0.203 kJ/m (~200 J/m) [1] [3] "High" compared to PS and PE;

can be amplified [2].
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Property Value / Description Notes

Glass Transition
Temp (Tg)

~105 °C [1] [2] Determines upper use
temperature; material softens

above this point.

Operating
Temperature

-20 °C to 80 °C [1] [3] Properties remain stable within

this range.

Melting Point 190 °C - 220 °C [2] Amorphous polymer, so it has

no true melting point but a
softening range.

Chemical
Resistance

Excellent to alkalis, dilute acids, good to
concentrated acids. Poor to esters, ketones,

aromatic hydrocarbons [1].

Soluble in acetone, chloroform
[1].

Applications and Processing of ABS

ABS's balanced properties make it suitable for a wide array of applications [1] [3]:

Automotive Industry: Dashboards, trim components, bumper bars.

Consumer Goods & Electronics: TV housings, computer keyboard keycaps, vacuum cleaners.
Toys: LEGO bricks are a famous example.

3D Printing: A common filament due to its strength, stability, and ease of post-processing (sanding,
painting).

The primary manufacturing methods for ABS are injection molding and extrusion. For precision parts, it

can also be easily machined. Parts can be joined by welding with heat or using solvents [1].

Flue Gas CO2 Capture Techniques

While unrelated to ABS plastic, flue gas treatment is a critical field for reducing carbon emissions. The

search results highlight several technical approaches:

Absorption-Based Capture: This is a prominent method. One study used an aqueous solution of

Methyldiethanolamine (MDEA) and Triethylenetetramine (TETA) in a Rotating Packed Bed
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(RPB) to absorb CO₂ from a simulated flue gas containing 15% CO₂. The RPB was found to be more

efficient than a traditional packed tower [4].
Biological Capture: Another protocol demonstrated using microalgae (Chlorella sp.) in
photobioreactors to consume CO₂ from flue gas, converting it into biomass for biofuels. A key finding
was that pulsed, rather than continuous, injection of flue gas significantly improved algal growth by

preventing CO₂ inhibition [5].
Utilization: Beyond capture, there is a focus on transforming captured CO₂ into valuable chemicals

like formic acid, methyl formate, and organic carbonates, making the process more economically
viable [6].

The workflow for the microalgae-based CO₂ capture method is shown below.
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Experimental workflow for microalgae-based CO₂ capture from flue gas using pulsed injection and model

optimization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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